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Compound of Interest

Compound Name: FD274

Cat. No.: B12397170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

FD274, a low-density polyethylene (LDPE) product. Adherence to these procedures is critical

for maintaining laboratory safety and environmental responsibility.

Immediate Safety and Handling Precautions
Under normal conditions of use, FD274 (Lotrène® FD0274) is a non-hazardous solid and does

not present a toxic hazard through skin contact or inhalation. However, during any processing

that involves heating the material, such as melting or extrusion, it is crucial to avoid contact with

the molten polymer and to prevent the inhalation of volatilized fumes. Ensure adequate

ventilation in areas where FD274 is processed at elevated temperatures.

Quantitative Data Summary
The following table summarizes key physical properties of FD274, which can be relevant for its

handling and disposal.
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Property Test Method Unit Value

Melt Flow Index

(190°C/2.16kg)
ASTM D-1238 g/10 min 2.4

Density at 23°C ASTM D-1505 g/cm³ 0.923

Crystalline Melting

Point
ASTM E-794 °C 111

Vicat Softening Point ASTM D-1525 °C 94

Step-by-Step Disposal Protocol
The primary determinant for the disposal of FD274 is whether it has been contaminated with

hazardous materials (biological, chemical, or radiological).

Methodology for Uncontaminated FD274 Waste:

Segregation: Isolate uncontaminated FD274 from all other forms of laboratory waste. This

includes separating it from hazardous waste and other types of recyclable and non-

recyclable materials.

Cleaning: If the material has come into contact with non-hazardous substances that could be

considered contaminants in a recycling stream (e.g., residues of buffers, agar, or other non-

hazardous reagents), it should be thoroughly rinsed with water and dried.

Collection for Recycling: Place the clean, dry FD274 waste in a designated recycling bin for

#4 plastic (LDPE). Confirm with your institution's environmental health and safety (EHS)

office or waste management provider that they accept LDPE for recycling. Recycling options

for LDPE can be more limited than for other plastics like HDPE (#2).[1]

Landfill Disposal (if recycling is unavailable): If recycling is not an option, uncontaminated

FD274 can be disposed of in the regular solid waste stream that is sent to a landfill.[2][3]

While technically biodegradable, LDPE can take hundreds of years to break down.[2]

Methodology for Contaminated FD274 Waste:
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Risk Assessment: Determine the nature of the contamination (e.g., biohazardous, chemically

hazardous, radioactive). Consult the Safety Data Sheet (SDS) for any chemical

contaminants.

Decontamination (if feasible and safe): In some cases, it may be possible to decontaminate

the plastic. This must be done in accordance with established laboratory protocols and only if

the decontamination process does not pose a risk to personnel.

Segregation as Hazardous Waste: If decontamination is not feasible or the material is

grossly contaminated, it must be disposed of as hazardous waste. Place the contaminated

FD274 in a designated, clearly labeled hazardous waste container that is compatible with the

type of contaminant.[4]

Contact EHS: Follow your institution's specific procedures for the disposal of hazardous

waste. This typically involves contacting the Environmental Health and Safety office for

pickup and proper disposal, which may include incineration.

Experimental Workflow and Signaling Pathways
Disposal Decision Workflow for FD274

The following diagram illustrates the decision-making process for the proper disposal of FD274
waste in a laboratory setting.
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Uncontaminated Waste Stream

Contaminated Waste Stream

FD274 Waste Generated

Is the FD274 waste
contaminated with hazardous

(biological, chemical,
radiological) materials?

Is LDPE (#4) recycling
available at your institution?

No

Is decontamination
feasible and safe?

Yes

Segregate, clean, and
place in designated
LDPE recycling bin.

Yes
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Caption: Decision workflow for the proper disposal of FD274 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12397170?utm_src=pdf-custom-synthesis
https://www.recyclingtoday.org/blogs/news/how-to-recycle-hdpe-and-ldpe-plastics
https://www.businesswaste.co.uk/your-waste/plastic-recycling/ldpe-recycling/
https://millerrecycling.com/ldpe-out-of-landfills/
https://scioninstruments.com/us/blog/good-laboratory-practices-waste-disposal/
https://www.benchchem.com/product/b12397170#fd274-proper-disposal-procedures
https://www.benchchem.com/product/b12397170#fd274-proper-disposal-procedures
https://www.benchchem.com/product/b12397170#fd274-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12397170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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